Cas no 4372-31-0 (Diallylmalonic Acid)

• Product Name: Diallylmalonic Acid
• CAS No: 4372-31-0
• MF: C₉H₁₂O₄
• MW: 184.189183235168
• CID: 333931
• PubChem ID: 10932091
• Update Time: 2025-05-19

Diallylmalonic Acid Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,2,2-di-2-propen-1-yl-
• Diallylmalonic Acid
• 1,6-Heptadiene-4,4-dicarboxylic acid
• a,a-Diallylmalonic acid
• Malonicacid, diallyl- (7CI,8CI)
• Propanedioic acid, di-2-propenyl- (9CI)
• 4372-31-0
• 2,2-Di-2-propen-1-ylpropanedioic acid
• 2,2-Diallylmalonic acid
• Diallylmalonsaure
• SCHEMBL873725
• 2,2-bis(prop-2-enyl)propanedioic acid
• starbld0038164
• DTXSID701286826

• Inchi： 1S/C9H12O4/c1-3-5-9(6-4-2,7(10)11)8(12)13/h3-4H,1-2,5-6H2,(H,10,11)(H,12,13)
• InChI Key： VSJZBUJCPNVRET-UHFFFAOYSA-N
• SMILES： OC(C(C(=O)O)(CC=C)CC=C)=O

Computed Properties

• Exact Mass: 184.07356
• Monoisotopic Mass: 184.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 134-136°C
• Boiling Point: 365.8±30.0 °C at 760 mmHg
• Flash Point: 189.2±21.1 °C
• Solubility: Chloroform (Slightly, Heated), Methanol (Slightly)
• PSA: 74.6
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

Diallylmalonic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Diallylmalonic Acid

Diallylmalonic Acid (CAS No 4372-31-0): A Comprehensive Overview

Diallylmalonic Acid, also known by its CAS number 4372-31-0, is a versatile compound with significant applications in various fields, including organic synthesis, pharmaceuticals, and materials science. This compound, chemically known as 1,2-diacetoxyethene or diallylmalic acid, has garnered attention due to its unique chemical properties and potential for functionalization. Recent advancements in synthetic methodologies and its utilization in cutting-edge research have further highlighted its importance in modern chemistry.

The molecular structure of Diallylmalonic Acid consists of a central malonate moiety flanked by two allyl groups. This arrangement imparts the compound with reactivity that makes it an excellent precursor for constructing complex molecules. The conjugated double bonds in the allyl groups contribute to its stability and ability to participate in various chemical transformations. Researchers have exploited these properties to develop novel synthetic routes for bioactive compounds, polymers, and advanced materials.

One of the most notable applications of Diallylmalonic Acid is in the field of organic synthesis. It serves as a key intermediate in the preparation of biologically active molecules, such as antibiotics and antiviral agents. For instance, recent studies have demonstrated its utility in the synthesis of macrolides, a class of antibiotics with significant therapeutic value. The ability of Diallylmalonic Acid to undergo enantioselective reactions has further enhanced its role in asymmetric synthesis, enabling the production of chiral compounds with high enantiomeric excess.

In addition to its role in drug discovery, Diallylmalonic Acid has found applications in polymer science. Its ability to form cross-linked networks through free radical polymerization has led to the development of novel polymeric materials with tailored mechanical and thermal properties. These materials are being explored for use in advanced composites, adhesives, and coatings. Recent research has focused on optimizing the polymerization conditions to achieve better control over the resulting material properties.

The synthesis of Diallylmalonic Acid has also been a subject of extensive research. Traditional methods involve the reaction of maleic anhydride with allyl alcohol under acidic conditions. However, recent advancements have introduced more efficient and environmentally friendly approaches. For example, catalytic systems utilizing transition metals or enzymes have been developed to enhance the yield and selectivity of the reaction. These innovations not only improve the economic viability of production but also align with the growing demand for sustainable chemical processes.

The chemical stability and reactivity of Diallylmalonic Acid make it an ideal candidate for use in click chemistry and other modular synthetic strategies. Its ability to undergo cycloaddition reactions has facilitated the construction of complex ring systems, which are essential components of many natural products and pharmaceutical agents. Recent studies have explored the use of microwave-assisted synthesis to accelerate these reactions, further expanding the scope of its applications.

In conclusion, Diallylmalonic Acid (CAS No 4372-31-0) is a multifaceted compound with a wide range of applications across diverse scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthetic methodologies and material science, continue to position it as a valuable tool in modern chemistry. As research progresses, it is anticipated that new discoveries will further enhance our understanding and utilization of this remarkable compound.